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An in-depth exploration of the natural formation mechanisms of thioformaldehyde (H₂CS) in

interstellar space, providing researchers, scientists, and drug development professionals with a

comprehensive understanding of the key pathways, experimental verifications, and

astrochemical significance of this fundamental organosulfur molecule.

Thioformaldehyde (H₂CS), the sulfur analog of formaldehyde, is a molecule of significant

interest in the fields of astrochemistry and prebiotic chemistry. Its detection in various

interstellar environments, from cold, dark clouds to hot molecular cores, underscores its

fundamental role in the cosmic sulfur cycle and as a potential precursor to more complex, life-

bearing molecules.[1][2][3][4] This technical guide delineates the primary natural formation

mechanisms of thioformaldehyde in space, supported by experimental data and theoretical

models.

Core Formation Pathways
The formation of thioformaldehyde in the interstellar medium (ISM) is governed by a complex

interplay of gas-phase reactions and processes occurring on the surfaces of icy dust grains.

Gas-Phase Synthesis
Recent studies have highlighted the efficiency of gas-phase neutral-neutral reactions in

producing H₂CS, challenging the long-held belief that ion-molecule reactions were the
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dominant formation routes.[1][5]

1.1.1. The Methylidyne Radical (CH) and Hydrogen Sulfide (H₂S) Reaction: A pivotal gas-phase

reaction involves the methylidyne radical (CH) and hydrogen sulfide (H₂S). This reaction is now

considered a major contributor to the observed abundances of thioformaldehyde in star-

forming regions.[1][5][6] The reaction proceeds without an entrance barrier and is highly

efficient at the low temperatures characteristic of molecular clouds.[1]

Reaction: CH + H₂S → H₂CS + H

This barrierless and exoergic reaction has been shown through crossed molecular beam

experiments and quasi-classical trajectory studies to be a facile route to thioformaldehyde.[1]

[5] Astrochemical models incorporating this reaction have been more successful in reproducing

the observed H₂CS abundances in regions like the Orion Hot Core.[1]

1.1.2. Other Gas-Phase Reactions: While the CH + H₂S reaction is a primary pathway, other

gas-phase reactions also contribute to the formation of (deuterated) thioformaldehyde,

including double-replacement and neutral-neutral displacement reactions.[2][3][7]

Grain-Surface Chemistry
The surfaces of interstellar ice mantles provide a catalytic environment for the formation of

complex molecules. While gas-phase reactions are significant, grain-surface chemistry also

plays a crucial role in the synthesis of H₂CS, particularly in colder, denser regions of the ISM.

1.2.1. Hydrogenation of Carbon Monosulfide (CS): A proposed mechanism involves the

sequential hydrogenation of carbon monosulfide (CS) on ice grains. This process is analogous

to the formation of formaldehyde (H₂CO) from the hydrogenation of carbon monoxide (CO).[8]

Reaction Sequence:

CS + H → HCS

HCS + H → H₂CS

1.2.2. Irradiation of Ice Mixtures: Laboratory experiments have demonstrated that the

irradiation of interstellar ice analogs containing carbon monoxide (CO) and hydrogen sulfide
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(H₂S) with energetic electrons can lead to the formation of thioformaldehyde.[2][9] This

process simulates the effects of cosmic rays interacting with icy grain mantles in molecular

clouds.[9]

Quantitative Data on Thioformaldehyde Formation
The following tables summarize key quantitative data related to the formation and abundance

of thioformaldehyde in various interstellar environments.

Table 1: Key Gas-Phase Reaction Rate Coefficients

Reaction Temperature (K)
Rate Coefficient
(cm³ s⁻¹)

Reference

CH + H₂S → H₂CS +

H
295 - 300 2 x 10⁻¹⁰ to 3 x 10⁻¹⁰ [1]

H + H₂S → SH + H₂ 220 - 950

8.7 x 10⁻¹³ x

(T/298)²⁸⁷ x

exp(-125/T)

[10][11][12]

Table 2: Observed Fractional Abundances of Thioformaldehyde

Source
Fractional Abundance
(relative to H₂)

Reference

Orion Hot Core up to 4 x 10⁻⁹ [1]

Taurus Molecular Cloud
(0.5–3) x 10⁻¹¹ (for HDCS and

D₂CS)
[2]

Starless Cores (Taurus,

Perseus, Orion)
Varies [2][3][7]

Experimental Methodologies
The understanding of thioformaldehyde formation pathways is heavily reliant on sophisticated

laboratory experiments that simulate interstellar conditions.
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Crossed Molecular Beam Experiments
Objective: To study the dynamics of the reaction between methylidyne radicals (CH) and

hydrogen sulfide (H₂S) under single-collision conditions.

Methodology:

A pulsed beam of methylidyne radicals is generated.

A pulsed beam of hydrogen sulfide is generated.

The two beams are crossed at a specific angle in a high-vacuum chamber.

The reaction products are detected using a rotatable mass spectrometer.

Time-of-flight spectra of the products are recorded to determine their velocity and angular

distributions.

From these distributions, the reaction dynamics and product branching ratios can be

determined.[1]

Irradiation of Interstellar Ice Analogs
Objective: To investigate the formation of thioformaldehyde from the energetic processing of

ice mixtures relevant to the interstellar medium.

Methodology:

A thin film of an ice mixture (e.g., CO:H₂S) is deposited on a cold substrate (typically at ~10

K) in an ultra-high vacuum chamber.

The ice is irradiated with a source of energy, such as electrons or ultraviolet photons, to

simulate cosmic rays or stellar radiation.

The chemical changes in the ice are monitored in-situ using techniques like Fourier-

transform infrared spectroscopy (FTIR) or temperature-programmed desorption (TPD) mass

spectrometry.
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TPD involves gradually heating the substrate and detecting the molecules that desorb into

the gas phase with a mass spectrometer, allowing for the identification of newly formed

species like H₂CS.[2][9]

Photochemical Haze Formation Experiments
Objective: To study the role of sulfur-containing molecules like H₂S in the formation of organic

aerosols in planetary atmospheres, which can provide insights into the broader context of

organosulfur chemistry.

Methodology:

A mixture of gases, including methane (CH₄), nitrogen (N₂), and trace amounts of hydrogen

sulfide (H₂S), is introduced into a reaction chamber.

The gas mixture is irradiated with ultraviolet light to initiate photochemical reactions.

The formation and properties of the resulting aerosol particles (haze) are monitored in real-

time using instruments such as an aerosol mass spectrometer.

This allows for the analysis of the chemical composition and physical properties of the haze

particles, revealing the incorporation of sulfur into organic molecules.[13][14]

Visualizing Formation Pathways and Experimental
Workflows
The following diagrams, generated using the DOT language, illustrate the key relationships and

processes involved in the formation of thioformaldehyde.
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Caption: Key formation pathways of thioformaldehyde in space.
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Caption: Workflow for crossed molecular beam experiments.

Conclusion
The formation of thioformaldehyde in interstellar space is a multifaceted process driven by

both gas-phase and grain-surface chemistry. The identification of the barrierless reaction

between the methylidyne radical and hydrogen sulfide as a major gas-phase production route
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has significantly advanced our understanding of interstellar sulfur chemistry.[1] Continued

experimental and observational studies, coupled with sophisticated astrochemical modeling,

will further elucidate the role of thioformaldehyde as a cornerstone of organosulfur chemistry

in the cosmos and its potential contribution to the inventory of prebiotic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214467#natural-formation-mechanisms-of-
thioformaldehyde-in-space]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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